7-ethyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
Overview
Description
7-ethyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione, commonly referred to as EDBT, is a heterocyclic compound that has been studied for its potential applications in scientific research. EDBT has a unique structure that contains both a benzothiadiazine ring and a thione ring, and is synthesized from ethyl benzene and ethyl acetoacetate. This compound has been investigated for its ability to act as a catalyst in various chemical reactions, as well as its potential use in drug development.
Scientific Research Applications
EDBT has been studied for its potential applications in scientific research. It has been investigated for its ability to act as a catalyst in various chemical reactions, including the synthesis of organic compounds and the formation of new chemical bonds. Additionally, EDBT has been studied for its potential use in drug development. It has been shown to have potential as an anti-cancer agent, as well as an anti-inflammatory agent. Additionally, EDBT has been investigated for its potential in the treatment of neurological disorders, such as Alzheimer’s disease.
Mechanism of Action
The mechanism of action of EDBT is not fully understood. However, it is thought that the benzothiadiazine ring of EDBT is able to interact with various proteins and enzymes in the body, leading to changes in the biochemical and physiological processes of the body. Additionally, EDBT has been shown to interact with various receptors in the body, leading to changes in the activity of those receptors.
Biochemical and Physiological Effects
EDBT has been shown to have a variety of biochemical and physiological effects. It has been shown to interact with various proteins and enzymes in the body, leading to changes in their activity. Additionally, EDBT has been shown to interact with various receptors in the body, leading to changes in their activity. These changes can lead to changes in the body’s biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
The use of EDBT in laboratory experiments has a number of advantages. It is a highly efficient and cost-effective way to synthesize organic compounds and form new chemical bonds. Additionally, EDBT is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to the use of EDBT in laboratory experiments. EDBT is highly toxic and should be handled with care. Additionally, EDBT is a relatively new compound and the full range of its potential applications is still being investigated.
Future Directions
As EDBT is a relatively new compound, there are a number of potential future directions for research. One potential future direction is to further investigate the mechanism of action of EDBT and its potential applications in drug development. Additionally, further research could be done to investigate the potential of EDBT as an anti-cancer agent, as well as its potential use in the treatment of neurological disorders. Additionally, further research could be done to investigate the potential of EDBT as a catalyst in various chemical reactions. Finally, further research could be done to investigate the potential of EDBT as an antioxidant, as well as its potential use in the treatment of inflammation.
Synthesis Methods
EDBT is synthesized from ethyl benzene and ethyl acetoacetate through a condensation reaction. The reaction is catalyzed by sulfuric acid and involves the formation of an intermediate product, ethyl benzothiazol-2-yl ketone. This intermediate product is then further reacted with ethyl acetoacetate to form EDBT. This reaction is highly efficient and yields a high yield of EDBT.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-ethyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione involves the condensation of 2-aminobenzenesulfonamide with ethyl acetoacetate followed by cyclization and oxidation steps.", "Starting Materials": [ "2-aminobenzenesulfonamide", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzenesulfonamide in ethanol and add ethyl acetoacetate and sodium ethoxide. Heat the mixture under reflux for several hours to allow for the condensation reaction to occur.", "Step 2: Cool the reaction mixture and add sulfuric acid to acidify the solution. This will cause the intermediate product to cyclize and form a 1,2,4-benzothiadiazine-1,1-dioxide derivative.", "Step 3: Oxidize the 1,2,4-benzothiadiazine-1,1-dioxide derivative using hydrogen peroxide to form the final product, 7-ethyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione." ] } | |
CAS RN |
616224-75-0 |
Product Name |
7-ethyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione |
Molecular Formula |
C9H10N2O3S |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
